Cas no 32706-79-9 (Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1))

Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1) structure
32706-79-9 structure
Product Name:Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1)
CAS No:32706-79-9
MF:C28H49ClN2O
MW:465.154467344284
CID:319404
PubChem ID:24192025
Update Time:2025-04-19

Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1)
    • 1-(4-benzyl-4-methylpiperazin-4-ium-1-yl)hexadecan-1-one,chloride
    • NSC131407
    • NSC-131407
    • 1-BENZYL-4-HEXADECANOYL-1-METHYLPIPERAZIN-1-IUM CHLORIDE
    • DTXSID70638096
    • 32706-79-9
    • Inchi: 1S/C28H49N2O.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-14-18-21-28(31)29-22-24-30(2,25-23-29)26-27-19-16-15-17-20-27;/h15-17,19-20H,3-14,18,21-26H2,1-2H3;1H/q+1;/p-1
    • InChI Key: YLEGFGNMFOSGJN-UHFFFAOYSA-M
    • SMILES: [Cl-].O=C(CCCCCCCCCCCCCCC)N1CC[N+](C)(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 429.38477
  • Monoisotopic Mass: 464.3533419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 16
  • Complexity: 450
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 3.85740
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